Cas no 516-85-8 (Dehydroergosterol)

• Product Name: Dehydroergosterol
• CAS No: 516-85-8
• MF: C₂₈H₄₂O
• MW: 394.63248872757
• CID: 367761
• PubChem ID: 24894479
• Update Time: 2025-05-22

Dehydroergosterol Chemical and Physical Properties

Names and Identifiers

• Ergosta-5,7,9(11),22-tetraen-3-ol,(3b,22E)-
• ergosta-5,7,9(11),22-tetraen-3ß-ol
• ergosta-5,7,9(11),22-tetraen-3?-ol
• Dehydroergosterol
• Ergosta-5,7,9(11),22-tetraen-3β-ol
• AC1O5M4Z
• A-ol
• CHEBI:64762
• DEHYDROERGOSTEROL (DHE)
• Ergosta-5,7,9(11),22-tetraen-3
• Ergosta-5,7,9(11),22-tetraen-3beta-ol
• ERGOSTA-5,7,9(11),22-TETRAEN-3-OL
• SureCN887147
• DHE

• Inchi： 1S/C28H42O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h7-10,14,18-20,22,24-25,29H,11-13,15-17H2,1-6H3/b8-7+/t19-,20+,22-,24+,25-,27-,28+/m0/s1
• InChI Key： QSVJYFLQYMVBDR-CMNOFMQQSA-N
• SMILES： O[C@H]1CC[C@@]2(C)C(=CC=C3C2=CC[C@]2(C)[C@@H]([C@@H](/C=C/[C@H](C)C(C)C)C)CC[C@H]23)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 4

Experimental Properties

• Density: 0.9894 (rough estimate)
• Melting Point: 146°
• Boiling Point: bp0.5 230°
• Refractive Index: 1.5100 (estimate)
• Specific Rotation: D15 +149.2° (c = 1.9 in chloroform)

Dehydroergosterol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H351-H373
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 40
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Risk Phrases：40
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergosterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids Ergosterols and derivatives

Additional information on Dehydroergosterol

Recent Advances in the Study of Dehydroergosterol (516-85-8): Implications for Chemical Biology and Pharmaceutical Research

Dehydroergosterol (DHE, CAS: 516-85-8) is a fluorescent analog of cholesterol that has garnered significant attention in chemical biology and pharmaceutical research due to its unique properties. Recent studies have explored its applications in membrane dynamics, lipid-protein interactions, and drug delivery systems. This research brief synthesizes the latest findings on DHE, highlighting its potential as a tool for understanding cellular processes and developing novel therapeutics.

A 2023 study published in the Journal of Lipid Research demonstrated that DHE can serve as a reliable probe for visualizing cholesterol trafficking in live cells. Using advanced fluorescence microscopy techniques, researchers observed real-time interactions between DHE and lipid rafts, providing insights into the mechanisms underlying cholesterol homeostasis. The study also revealed that DHE's fluorescence properties are highly sensitive to membrane microenvironments, making it a valuable tool for studying lipid bilayer dynamics.

In the realm of drug delivery, a recent Nature Communications article (2024) reported the development of DHE-based nanoparticles for targeted cancer therapy. These nanoparticles exhibited enhanced tumor penetration and retention, attributed to DHE's ability to mimic endogenous cholesterol and interact with cellular uptake pathways. The study further demonstrated that DHE-modified nanoparticles could effectively deliver chemotherapeutic agents while minimizing off-target effects, suggesting a promising avenue for precision medicine.

Another significant advancement comes from structural biology research. A 2024 Science Advances paper elucidated the crystal structure of DHE in complex with the Niemann-Pick C1 (NPC1) protein, a key player in intracellular cholesterol transport. This structural insight has profound implications for understanding cholesterol-related disorders and designing small-molecule modulators of NPC1 function. The study also highlighted DHE's utility as a structural mimic of cholesterol in X-ray crystallography experiments.

From a pharmaceutical perspective, recent pharmacokinetic studies have investigated DHE's metabolic fate in mammalian systems. A 2023 Drug Metabolism and Disposition study characterized the cytochrome P450-mediated oxidation of DHE, identifying several novel metabolites with potential biological activities. These findings contribute to our understanding of sterol metabolism and may inform the development of DHE-derived therapeutic agents.

Looking forward, the unique properties of DHE (516-85-8) continue to inspire innovative applications across multiple disciplines. Current research efforts are exploring its use in neurodegenerative disease models, vaccine adjuvants, and as a biomarker for lipid disorders. As analytical techniques advance, particularly in super-resolution microscopy and mass spectrometry imaging, DHE's role as a versatile research tool is expected to expand further, solidifying its position in the chemical biology toolkit.